3,7-dimethyl-3H-imidazo[4,5-b]pyridine

• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• IUPAC Name: 3,7-dimethylimidazo[4,5-b]pyridine
• InChI: InChI=1S/C8H9N3/c1-6-3-4-9-8-7(6)10-5-11(8)2/h3-5H,1-2H3
• InChI Key: SILGTJRMUNEZGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC=C1)N(C=N2)C

Description

3,7-dimethyl-3H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Methyl-3H-imidazo[4,5-b]pyridine (2.0 g, 15 mmol) was dissolved in acetone (60 ml) and treated with freshly ground KOH (4.21 g) followed by dropwise addition of iodomethane (10 ml). After 10 min, the reaction mixture was poured into satd. aq. NaHCO3 (25 ml) in water (25 ml) and extracted with DCM (4×80 ml). The organic layers were combined and dried over Na2SO4, filtered, and concentrated. SGC (DCM:MeOH:NH4OH =96:4:1 as eluant) yielded 3,7-dimethyl-3H-imidazo[4,5-b]pyridine (1.05 g). 1H NMR (CDCl3) δ 7.94 (s, 1H), 7.83 (d, 1H), 6.48 (s, 1H), 3.04 (s, 3H), 2.07 (s, 3H).